Cas no 2411250-44-5 (3-(3-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)phenyl sulfurofluoridate)

• Product Name: 3-(3-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)phenyl sulfurofluoridate
• CAS No: 2411250-44-5
• MF: C₁₀H₈FN₃O₄S
• MW: 285.251624107361
• CID: 5355403
• Update Time: 2025-06-11

3-(3-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z3919195671
• 3-(3-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)phenyl sulfurofluoridate
• 3-(3-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)phenyl sulfurofluoridate

• Inchi： 1S/C10H8FN3O4S/c1-6-12-10(15)9(14-13-6)7-3-2-4-8(5-7)18-19(11,16)17/h2-5H,1H3,(H,12,13,15)
• InChI Key： DCKCGMXINOHIRQ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC=CC(=C1)C1C(NC(C)=NN=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 538
• XLogP3: 1.1
• Topological Polar Surface Area: 106

Additional information on 3-(3-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)phenyl sulfurofluoridate

Introduction to 3-(3-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)phenyl sulfurofluoridate (CAS No. 2411250-44-5)

3-(3-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)phenyl sulfurofluoridate, identified by its Chemical Abstracts Service (CAS) number 2411250-44-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural features and potential applications in drug discovery and development. The compound’s molecular framework incorporates a triazine core, which is a well-known scaffold in medicinal chemistry, known for its versatility in interacting with biological targets.

The 3-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl moiety within the molecule contributes to its distinctive chemical properties. This moiety is part of a six-membered ring system that includes oxygen and nitrogen atoms, which are often involved in hydrogen bonding and coordination interactions with biological macromolecules. The presence of a sulfurofluoridate group further enhances the compound’s reactivity and binding affinity, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The triazine derivatives have been extensively studied due to their ability to modulate various biological pathways. For instance, triazine-based compounds have shown promise in the treatment of infectious diseases, inflammation, and even certain types of cancer. The specific substitution pattern in 3-(3-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)phenyl sulfurofluoridate may confer unique pharmacological properties that differentiate it from other triazine derivatives.

The sulfurofluoridate group is particularly noteworthy as it introduces both sulfur and fluorine atoms into the molecular structure. Sulfur-containing compounds are known for their role in various biological processes and have been widely used in drug design. Fluorine atoms, on the other hand, are frequently incorporated into pharmaceuticals to improve metabolic stability, binding affinity, and pharmacokinetic properties. The combination of these elements in 3-(3-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)phenyl sulfurofluoridate suggests that it may exhibit enhanced bioactivity compared to simpler sulfonamides or fluorinated analogs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These techniques have been instrumental in identifying potential drug candidates that can interact with specific biological targets. In the case of 3-(3-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)phenyl sulfurofluoridate, computational studies have suggested that it may bind effectively to enzymes or receptors involved in disease pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the triazine core typically involves cyclization reactions between appropriate precursors under controlled conditions. Subsequent functionalization with the sulfurofluoridate group adds complexity to the synthetic route but is essential for achieving the desired pharmacological properties.

Once synthesized, 3-(3-Methyl-5-oxyo 4 5 dihydro 12 4 triazin 6 yl phenyl sulfurofluoridate (CAS No 2411250 44 5) can be subjected to various biochemical assays to evaluate its activity against target molecules. These assays may include enzyme inhibition studies, cell-based assays for cytotoxicity or proliferation effects, and interaction studies with biological macromolecules such as proteins or nucleic acids. The results from these studies will provide valuable insights into the compound’s potential therapeutic applications.

In conclusion,3-(3-Methyl 5 oxo 4 5 dihydro 12 4 triazin 6 yl phenyl sulfurofluoridate (CAS No 2411250 44 5) represents an exciting development in pharmaceutical chemistry with significant implications for drug discovery. Its unique structural features and potential bioactivity make it a promising candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms,triazine derivatives like this one are likely to play an increasingly important role in addressing unmet medical needs.